Cas no 2092267-11-1 (3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester)

• Product name: 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester
• CAS No: 2092267-11-1
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 5254569

3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester

• Inchi： 1S/C12H14FNO2/c1-16-11(15)12(6-7-14-8-12)9-2-4-10(13)5-3-9/h2-5,14H,6-8H2,1H3
• InChI Key： MRSYHSNIQWVKAR-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(F)C=C2)(C(OC)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester

3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester (CAS No. 2092267-11-1): An Overview

3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester (CAS No. 2092267-11-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrrolidine ring and a fluorinated phenyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester is particularly noteworthy due to its potential to modulate biological targets involved in various diseases. The presence of the fluorine atom in the phenyl group can enhance the compound's metabolic stability and bioavailability, which are crucial factors in the design of effective pharmaceuticals. Additionally, the pyrrolidine ring provides a flexible scaffold that can be readily modified to optimize pharmacological properties.

Recent studies have highlighted the potential of 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester in the treatment of neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects by inhibiting specific enzymes involved in neuronal damage. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In another line of research, 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester has been investigated for its anti-inflammatory properties. A study conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can significantly reduce inflammation in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function. These findings suggest that 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester could be a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The high oral bioavailability and low toxicity observed in preclinical studies make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for its potential approval as a new drug.

In addition to its therapeutic applications, 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester has also been explored for its use as a research tool in biochemical and pharmacological studies. Its ability to selectively modulate specific biological pathways makes it an invaluable reagent for understanding disease mechanisms and developing new therapeutic strategies.

The synthesis of 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester involves several well-established chemical reactions. A common approach involves the reaction of 4-fluorobenzaldehyde with pyrrolidine followed by esterification with methanol. This multi-step process can be optimized to achieve high yields and purity levels suitable for both research and commercial applications.

In conclusion, 3-Pyrrolidinecarboxylic acid, 3-(4-fluorophenyl)-, methyl ester (CAS No. 2092267-11-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research and clinical trials are expected to provide more insights into its full potential and contribute to advancements in drug discovery and development.